Cas no 1033717-12-2 (2-(oxan-4-yl)-1H-imidazole)

• Product Name: 2-(oxan-4-yl)-1H-imidazole
• CAS No: 1033717-12-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4568816
• Update Time: 2023-04-06

2-(oxan-4-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(Oxan-4-yl)-1h-imidazole
• 1H-Imidazole, 2-(tetrahydro-2H-pyran-4-yl)-
• 2-(tetrahydro-2H-pyran-4-yl)-1H-imidazole
• 2-(oxan-4-yl)-1H-imidazole

• Inchi： 1S/C8H12N2O/c1-5-11-6-2-7(1)8-9-3-4-10-8/h3-4,7H,1-2,5-6H2,(H,9,10)
• InChI Key： TVMWYYYSKTWBPB-UHFFFAOYSA-N
• SMILES： C1(C2CCOCC2)NC=CN=1

Computed Properties

• Exact Mass: 152.094963g/mol
• Monoisotopic Mass: 152.094963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 152.19g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 37.9Ų

2-(oxan-4-yl)-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes